Cas no 2580198-39-4 (1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid)
1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-6764327
- 1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid
- 2580198-39-4
-
- Inchi: 1S/C6H9N3O2/c7-2-4-9-3-1-5(8-9)6(10)11/h1,3H,2,4,7H2,(H,10,11)
- InChI Key: WVBMJVZKSLUVQC-UHFFFAOYSA-N
- SMILES: OC(C1C=CN(CCN)N=1)=O
Computed Properties
- Exact Mass: 155.069476538g/mol
- Monoisotopic Mass: 155.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.2
- Topological Polar Surface Area: 81.1Ų
1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6764327-0.05g |
1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid |
2580198-39-4 | 95.0% | 0.05g |
$174.0 | 2025-03-12 | |
| Enamine | EN300-6764327-0.1g |
1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid |
2580198-39-4 | 95.0% | 0.1g |
$257.0 | 2025-03-12 | |
| Enamine | EN300-6764327-0.25g |
1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid |
2580198-39-4 | 95.0% | 0.25g |
$367.0 | 2025-03-12 | |
| Enamine | EN300-6764327-0.5g |
1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid |
2580198-39-4 | 95.0% | 0.5g |
$579.0 | 2025-03-12 | |
| Enamine | EN300-6764327-1.0g |
1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid |
2580198-39-4 | 95.0% | 1.0g |
$743.0 | 2025-03-12 | |
| Enamine | EN300-6764327-2.5g |
1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid |
2580198-39-4 | 95.0% | 2.5g |
$1454.0 | 2025-03-12 | |
| Enamine | EN300-6764327-5.0g |
1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid |
2580198-39-4 | 95.0% | 5.0g |
$2152.0 | 2025-03-12 | |
| Enamine | EN300-6764327-10.0g |
1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid |
2580198-39-4 | 95.0% | 10.0g |
$3191.0 | 2025-03-12 | |
| 1PlusChem | 1P028ARV-50mg |
1-(2-aminoethyl)-1H-pyrazole-3-carboxylicacid |
2580198-39-4 | 95% | 50mg |
$269.00 | 2023-12-18 | |
| 1PlusChem | 1P028ARV-100mg |
1-(2-aminoethyl)-1H-pyrazole-3-carboxylicacid |
2580198-39-4 | 95% | 100mg |
$369.00 | 2023-12-18 |
1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid
Introduction to 1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 2580198-39-4)
1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2580198-39-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a pyrazole core functionalized with an aminoethyl side chain and a carboxylic acid group, making it a versatile scaffold for drug discovery and development. The unique structural attributes of this compound have garnered attention for its potential applications in addressing various biological targets and therapeutic challenges.
The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is well-documented for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their roles in antimicrobial, anti-inflammatory, antiviral, and anticancer applications. The incorporation of an aminoethyl group at the 1-position of the pyrazole ring introduces a reactive amine functionality, which can participate in further chemical modifications such as peptide coupling, hydrazide formation, or coordination with metal ions. Additionally, the presence of a carboxylic acid at the 3-position provides another site for functionalization, enabling the synthesis of esters, amides, or salts that enhance solubility and bioavailability.
In recent years, 1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid has been explored as a key intermediate in the synthesis of novel pharmacophores. Its structural flexibility allows for the development of hybrid molecules that combine the advantages of multiple pharmacological scaffolds. For instance, researchers have leveraged this compound to design inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The amine and carboxyl groups serve as anchor points for molecular diversification, enabling the creation of libraries of derivatives with tailored properties.
One notable area of research involving 1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid is its application in immunomodulatory therapies. Pyrazole derivatives have shown promise in modulating immune responses by interacting with receptors and signaling pathways involved in inflammation and immune cell activation. The aminoethyl side chain facilitates interactions with biological targets such as cytokine receptors or intracellular enzymes, while the carboxylic acid group allows for conjugation with immunomodulatory agents. Preliminary studies suggest that compounds derived from this scaffold may exhibit potent anti-inflammatory effects without compromising host defense mechanisms.
The pharmaceutical industry has also shown interest in 1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid for its potential as a chelating agent in targeted drug delivery systems. Metal-based therapies, particularly those involving platinum or ruthenium complexes, rely on chelating ligands to enhance stability and target specificity. The nitrogen-rich pyrazole ring and the aminoethyl group provide multiple coordination sites for metal ions, making this compound a candidate for designing next-generation metallodrugs. Recent advances in medicinal chemistry have demonstrated successful applications of pyrazole-based chelators in overcoming multidrug resistance in cancer cells by improving the efficacy and reducing toxicity compared to conventional metal-based agents.
Another emerging application of 1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid is in the development of enzyme inhibitors targeting proteases involved in viral replication and pathogenesis. The pyrazole core serves as a scaffold that mimics natural substrates or transition states of enzymatic reactions, allowing for precise inhibition. For example, derivatives of this compound have been investigated as inhibitors of proteases associated with viral proteolytic cascades, offering potential therapeutic benefits against infectious diseases. The reactivity of both the amine and carboxyl groups enables modifications that fine-tune binding affinity and selectivity against specific protease targets.
The synthesis of 1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors such as hydrazine hydrate or ethylene diamine. The pyrazole ring can be constructed through condensation reactions between α-haloketones or β-diketones with hydrazines under controlled conditions. Subsequent functionalization at the 1- and 3-positions involves nucleophilic substitution or coupling reactions to introduce the aminoethyl group and carboxylic acid moiety. Advances in synthetic methodologies have improved yields and purity levels, making this compound more accessible for research applications.
In conclusion,1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 2580198-39-4) represents a valuable building block in pharmaceutical chemistry with diverse applications across therapeutic areas. Its unique structural features enable the design of innovative molecules targeting diseases ranging from cancer to infectious disorders. As research continues to uncover new biological activities and synthetic possibilities,this compound is poised to play an increasingly important role in drug discovery efforts worldwide.
2580198-39-4 (1-(2-aminoethyl)-1H-pyrazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)